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Compound of Interest

Compound Name: 4-Methylheptane

Cat. No.: B1211382

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties
of 4-Methylheptane (CsHas), an important branched-chain alkane. The data and
methodologies presented are essential for professionals in research, chemical engineering,
and pharmaceutical development where a thorough understanding of the physicochemical
behavior of organic compounds is critical. This document summarizes key quantitative data in
structured tables, details the experimental protocols for their determination, and provides a
visual representation of the workflow for characterizing thermodynamic properties.

Core Thermodynamic Data of 4-Methylheptane

The following tables summarize the essential thermodynamic and physical properties of 4-
Methylheptane, compiled from various reputable sources.

Table 1: Physical and Molar Properties

Property Value Unit
Molecular Formula CsHis
Molar Mass 114.23 g/mol
Density (at 25 °C) 0.705 g/mL
Refractive Index (n20/D) 1.398
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Table 2: Phase Transition Properties

Property Value Unit
Boiling Point (at 1 atm) 117-118 °C
Melting Point -121 °C
Enthalpy of Vaporization
33.35 (at 390.9 K) kJ/mol
(AvapH)
Enthalpy of Fusion (AfusH) Data not readily available kJ/mol
Table 3: Thermodynamic Properties
Property Value Unit
Standard Enthalpy of
) o o -255.4+1.0 kJ/mol
Formation (liquid, AfH°liquid)
Standard Enthalpy of
_ o o -5461.3+1.1 kJ/mol
Combustion (liquid, AcH®liquid)
Heat Capacity (Cp, liquid) Temperature-dependent J/(mol-K)
Vapor Pressure (at 37.7 °C) 0.77 psi

Experimental Protocols

The determination of the thermodynamic properties of 4-Methylheptane involves a range of

precise experimental techniques. The following sections detail the general methodologies

employed for measuring key parameters.

Calorimetry for Enthalpy and Heat Capacity

Determination

a) Bomb Calorimetry (for Enthalpy of Combustion): The standard enthalpy of combustion is

determined using a bomb calorimeter. A precisely weighed sample of 4-Methylheptane is

placed in a sealed container (the "bomb") which is then filled with pure oxygen under pressure.
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The bomb is submerged in a known quantity of water in an insulated container. The sample is
ignited, and the complete combustion reaction releases heat, which is absorbed by the bomb
and the surrounding water, causing a temperature increase. By measuring this temperature
change and knowing the heat capacity of the calorimeter system, the heat of combustion can
be calculated.[1] Hess's Law can then be applied to determine the standard enthalpy of
formation from the enthalpy of combustion.[1][2][3]

b) Differential Scanning Calorimetry (DSC) (for Heat Capacity and Phase Transitions):
Differential Scanning Calorimetry is a versatile technique used to measure heat capacity and
the enthalpies of phase transitions. A small, encapsulated sample of 4-Methylheptane and an
empty reference pan are placed in the DSC instrument. Both are heated or cooled at a
controlled rate. The instrument measures the difference in heat flow required to maintain the
sample and the reference at the same temperature. This difference is directly proportional to
the heat capacity of the sample. When the sample undergoes a phase transition, such as
melting or boiling, there is a significant endothermic or exothermic heat flow, which appears as
a peak on the DSC thermogram. The area under this peak is integrated to determine the
enthalpy of the transition.

Vapor Pressure Measurement

a) Static Method: In the static method, a pure sample of liquid 4-Methylheptane is placed in a
thermostatted container connected to a pressure measuring device. The sample is degassed to
remove any dissolved air. The container is then heated to a specific temperature, and the
system is allowed to reach equilibrium, at which point the pressure measured is the vapor
pressure of the substance at that temperature.[4][5] This process is repeated at various
temperatures to obtain the vapor pressure curve.

b) Ebulliometry (Dynamic Method): Ebulliometry involves measuring the boiling point of the
liquid at different externally applied pressures. An ebulliometer is an apparatus that heats the
liquid to its boiling point while accurately measuring both the temperature of the boiling liquid
and the pressure of the system. By systematically varying the pressure, a series of
corresponding boiling points can be determined, which directly provides the vapor pressure as
a function of temperature.

c) Gas Chromatography Method: Correlation gas chromatography can be used to determine
vaporization enthalpies and vapor pressures.[6][7] The retention time of 4-Methylheptane on a
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gas chromatography column is measured at different temperatures. By comparing these
retention times to those of standard compounds with known vapor pressures (such as a
homologous series of n-alkanes), the vapor pressure and enthalpy of vaporization of 4-
Methylheptane can be derived.[6][7]

Density and Refractive Index Measurement

Density is typically measured using a pycnometer or a vibrating tube densitometer. The
refractive index, a measure of how light propagates through the substance, is determined using
a refractometer, often an Abbé refractometer, at a specified temperature and wavelength of
light (commonly the sodium D-line).

Logical Workflow for Thermodynamic Property
Characterization

The following diagram illustrates the general workflow for the experimental determination and
subsequent application of the thermodynamic properties of a chemical compound like 4-
Methylheptane.
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Sample Preparation & Purity Analysis
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Workflow for Thermodynamic Property Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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